Cas no 1541953-01-8 (3-Bromo-4-chloro-n-(2,2,2-trifluoroethyl)aniline)

3-Bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline is a halogenated aniline derivative featuring both bromo and chloro substituents on the aromatic ring, along with a trifluoroethylamino group. This compound is particularly valuable in synthetic organic chemistry as a versatile intermediate for the preparation of more complex molecules, including pharmaceuticals, agrochemicals, and specialty materials. The presence of multiple halogens enhances its reactivity in cross-coupling reactions, while the trifluoroethyl group introduces unique electronic and steric properties, making it useful in medicinal chemistry for modulating bioavailability and metabolic stability. Its well-defined structure ensures consistent performance in nucleophilic substitution and metal-catalyzed transformations.

3-Bromo-4-chloro-n-(2,2,2-trifluoroethyl)aniline structure

1541953-01-8 structure

Product Name:3-Bromo-4-chloro-n-(2,2,2-trifluoroethyl)aniline

CAS No:1541953-01-8

MF:C₈H₆BrClF₃N

MW:288.492150783539

CID:5716972

PubChem ID:80083426

Update Time:2025-06-14

3-Bromo-4-chloro-n-(2,2,2-trifluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

- AKOS018644326
- EN300-1077820
- 1541953-01-8
- 3-bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline
- 3-Bromo-4-chloro-n-(2,2,2-trifluoroethyl)aniline
- Inchi： 1S/C8H6BrClF3N/c9-6-3-5(1-2-7(6)10)14-4-8(11,12)13/h1-3,14H,4H2
- InChI Key： MKUGHVZRYBHOGN-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1)NCC(F)(F)F)Cl

Computed Properties

Exact Mass: 286.93242g/mol
Monoisotopic Mass: 286.93242g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 12Å²

3-Bromo-4-chloro-n-(2,2,2-trifluoroethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1077820-0.05g	3-bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline	1541953-01-8	95%	0.05g	$587.0	2023-10-28
Enamine	EN300-1077820-0.1g	3-bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline	1541953-01-8	95%	0.1g	$615.0	2023-10-28
Enamine	EN300-1077820-0.25g	3-bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline	1541953-01-8	95%	0.25g	$642.0	2023-10-28
Enamine	EN300-1077820-0.5g	3-bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline	1541953-01-8	95%	0.5g	$671.0	2023-10-28
Enamine	EN300-1077820-1.0g	3-bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline	1541953-01-8		1g	$728.0	2023-06-10
Enamine	EN300-1077820-2.5g	3-bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline	1541953-01-8	95%	2.5g	$1370.0	2023-10-28
Enamine	EN300-1077820-5.0g	3-bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline	1541953-01-8		5g	$2110.0	2023-06-10
Enamine	EN300-1077820-10.0g	3-bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline	1541953-01-8		10g	$3131.0	2023-06-10
Enamine	EN300-1077820-1g	3-bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline	1541953-01-8	95%	1g	$699.0	2023-10-28
Enamine	EN300-1077820-5g	3-bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline	1541953-01-8	95%	5g	$2028.0	2023-10-28

3-Bromo-4-chloro-n-(2,2,2-trifluoroethyl)aniline Related Literature

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Related Categories

Additional information on 3-Bromo-4-chloro-n-(2,2,2-trifluoroethyl)aniline

Comprehensive Overview of 3-Bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline (CAS No. 1541953-01-8)

In the realm of specialty chemicals, 3-Bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline (CAS No. 1541953-01-8) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its bromo and chloro substituents on the aromatic ring and a trifluoroethylamine side chain, is widely utilized in pharmaceutical intermediates, agrochemical research, and material science. Its molecular formula, C₈H₆BrClF₃N, reflects a balanced combination of halogen and fluorine atoms, making it a valuable building block for synthetic chemists.

The growing interest in halogenated anilines like 3-Bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline aligns with current trends in drug discovery and sustainable chemistry. Researchers are increasingly exploring its potential in cross-coupling reactions, a hot topic in organic synthesis, to develop novel bioactive molecules. Additionally, its trifluoroethyl group enhances metabolic stability, a key consideration in modern medicinal chemistry. This compound’s relevance is further highlighted by its frequent appearance in patents related to kinase inhibitors and antiviral agents, addressing global health challenges.

From an industrial perspective, CAS No. 1541953-01-8 is often discussed in the context of high-value intermediates and custom synthesis. Manufacturers and suppliers emphasize its role in streamlining complex synthetic routes, reducing production costs, and improving yields. The compound’s stability under various conditions makes it suitable for scale-up processes, a critical factor for companies focusing on green chemistry and process optimization. Recent advancements in flow chemistry have also leveraged its properties for continuous manufacturing, a trending topic in chemical engineering.

Environmental and safety considerations are paramount when handling 3-Bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline. While not classified as hazardous under standard regulations, proper storage and handling protocols are essential to ensure workplace safety. The compound’s biodegradability and ecotoxicological profile are subjects of ongoing research, particularly in alignment with the EPA’s Safer Choice Program and REACH compliance. These aspects resonate with the broader industry shift toward sustainable chemical practices.

In summary, 3-Bromo-4-chloro-N-(2,2,2-trifluoroethyl)aniline (CAS No. 1541953-01-8) exemplifies the intersection of innovation and practicality in chemical sciences. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a compound of enduring relevance. As research continues to uncover new uses, this molecule is poised to remain a staple in the toolkit of synthetic chemists worldwide.